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Abstract
This technical guide provides a comprehensive overview of the physicochemical properties, a

proposed synthetic pathway, and key analytical methodologies for the characterization of 5-
Methoxy-2-(piperidin-2-YL)pyridine. This molecule, possessing both a methoxy-substituted

pyridine ring and a piperidine moiety, is of significant interest in medicinal chemistry due to its

structural alerts that are common in centrally active agents. This document is designed to serve

as a foundational resource for researchers engaged in the synthesis, characterization, and

application of this and related compounds. By integrating established chemical principles with

data from analogous structures, this guide offers practical, field-proven insights to facilitate

further research and development.
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5-Methoxy-2-(piperidin-2-YL)pyridine is a heterocyclic compound featuring a pyridine ring

substituted with a methoxy group at the 5-position and a piperidine ring at the 2-position. The

presence of a chiral center at the 2-position of the piperidine ring means this compound can

exist as a pair of enantiomers, (S)- and (R)-5-Methoxy-2-(piperidin-2-YL)pyridine. The

combination of the electron-donating methoxy group on the aromatic pyridine ring and the

basic, saturated piperidine ring imparts a unique set of physicochemical properties that are

critical for its behavior in biological systems. Understanding these properties is paramount for

its application in drug discovery and development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its development as a potential therapeutic agent. While experimental data for 5-Methoxy-2-
(piperidin-2-YL)pyridine is not extensively available in the public domain, we can compile a

combination of computed data and estimations based on its structural analogs.

Table 1: Physicochemical Properties of (s)-2-Methoxy-5-(piperidin-2-yl)pyridine
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Property Value Source/Method
Significance in
Drug Development

Molecular Formula C₁₁H₁₆N₂O -

Defines the elemental

composition and is the

basis for molecular

weight calculation.

Molecular Weight 192.26 g/mol [1]

Influences a wide

range of properties

including solubility,

diffusion, and

bioavailability.

Appearance

Predicted: Colorless

to pale yellow liquid or

solid

Inferred from related

compounds

Basic physical state at

room temperature.

Melting Point Not available -

Important for

formulation,

purification, and

stability assessment.

Boiling Point Not available -

Relevant for

purification by

distillation and

assessing volatility.

pKa (predicted) ~8.0-9.0

Estimated based on

piperidine (pKa ~11.2)

and pyridine analogs.

[2]

The basicity of the

piperidine nitrogen is

crucial for its

interaction with

biological targets and

its solubility in

aqueous media at

different pH values.

LogP (predicted) 1.9048 [1] Indicates moderate

lipophilicity,

suggesting a balance

between aqueous
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solubility and

membrane

permeability.

Topological Polar

Surface Area (TPSA)
34.15 Å² [1]

A key predictor of drug

transport properties,

including intestinal

absorption and blood-

brain barrier

penetration. A value

below 90 Å² is often

associated with good

oral bioavailability.

Hydrogen Bond

Acceptors
3 [1]

The number of

hydrogen bond

acceptors influences

solubility and binding

to biological targets.

Hydrogen Bond

Donors
1 [1]

The number of

hydrogen bond donors

impacts solubility and

target binding.

Rotatable Bonds 2 [1]

Relates to the

conformational

flexibility of the

molecule, which can

affect target binding

and metabolism.

Solubility (predicted) Soluble in methanol,

ethanol, and other

polar organic solvents.

Limited solubility in

water, which is pH-

dependent.[3][4][5]

Inferred from

structural features and

LogP.

Crucial for formulation

and in vivo

administration. The

basic piperidine

nitrogen suggests that

solubility will be higher

in acidic aqueous
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solutions due to salt

formation.

Proposed Synthetic Pathway
The synthesis of 5-Methoxy-2-(piperidin-2-YL)pyridine can be approached through a multi-

step sequence, starting from commercially available materials. A logical and efficient strategy

involves the initial synthesis of the substituted pyridine precursor, followed by the crucial

reduction of the pyridine ring to the corresponding piperidine.

Step 1: N-Protection of Piperidine-2-carboxylic acid

Step 2: Amide Coupling Step 3: Reduction of Amide Step 4: Deprotection

Piperidine-2-carboxylic acid (Boc)2O, Base (e.g., NaHCO3)
DCM/H2O N-Boc-Piperidine-2-carboxylic acid

Coupling agent (e.g., HATU, HOBt)
Base (e.g., DIPEA), DMF5-Amino-2-methoxypyridine N-Boc protected amide intermediate Reducing agent (e.g., LiAlH4)

THF N-Boc-5-Methoxy-2-(piperidin-2-ylmethylamino)pyridine Acid (e.g., TFA or HCl)
DCM 5-Methoxy-2-(piperidin-2-YL)pyridine

Click to download full resolution via product page

Caption: Proposed Synthetic Workflow for 5-Methoxy-2-(piperidin-2-YL)pyridine.

Detailed Experimental Protocol (Proposed)
This protocol is a proposed synthetic route and may require optimization.

Step 1: N-Protection of Piperidine-2-carboxylic acid

Rationale: The secondary amine of piperidine is nucleophilic and would interfere with

subsequent reactions. Protection with a tert-butoxycarbonyl (Boc) group is a standard and

effective strategy.[6]
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Procedure:

Dissolve piperidine-2-carboxylic acid (1.0 eq) in a 1:1 mixture of dichloromethane (DCM)

and water.

Add sodium bicarbonate (2.0 eq).

Add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq) to the vigorously stirring mixture.

Stir at room temperature for 12-18 hours, monitoring the reaction by thin-layer

chromatography (TLC).

Once the reaction is complete, separate the organic layer. Extract the aqueous layer with

DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield N-Boc-piperidine-2-carboxylic acid.

Step 2: Amide Coupling

Rationale: Formation of an amide bond between the protected amino acid and 5-amino-2-

methoxypyridine is a key step in assembling the molecule. HATU is a common and efficient

coupling reagent.

Procedure:

Dissolve N-Boc-piperidine-2-carboxylic acid (1.0 eq), 5-amino-2-methoxypyridine (1.0 eq),

HATU (1.1 eq), and HOBt (1.1 eq) in anhydrous N,N-dimethylformamide (DMF).

Add N,N-diisopropylethylamine (DIPEA) (2.5 eq) to the solution.

Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC or LC-

MS.

Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with

saturated aqueous sodium bicarbonate, water, and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel to obtain the N-Boc

protected amide intermediate.

Step 3: Reduction of the Amide

Rationale: The amide carbonyl needs to be reduced to a methylene group to form the final

carbon skeleton. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent suitable for

this transformation.

Procedure:

To a solution of the N-Boc protected amide intermediate (1.0 eq) in anhydrous

tetrahydrofuran (THF) at 0 °C under an inert atmosphere, slowly add lithium aluminum

hydride (2.0-3.0 eq).

Allow the reaction to warm to room temperature and then heat to reflux for 4-8 hours,

monitoring by TLC.

After completion, cool the reaction to 0 °C and quench sequentially by the slow addition of

water, 15% aqueous NaOH, and then more water (Fieser workup).

Filter the resulting precipitate and wash with THF.

Concentrate the filtrate under reduced pressure to yield N-Boc-5-Methoxy-2-(piperidin-2-

ylmethylamino)pyridine.

Step 4: Deprotection of the Boc Group

Rationale: The final step is the removal of the Boc protecting group to yield the free

secondary amine of the piperidine ring. This is readily achieved under acidic conditions.[6]

Procedure:

Dissolve the N-Boc protected product from the previous step in DCM.
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Add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

Stir the reaction at room temperature for 1-4 hours, monitoring by TLC.

Upon completion, concentrate the reaction mixture under reduced pressure.

Dissolve the residue in DCM and wash with saturated aqueous sodium bicarbonate to

neutralize the excess acid.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the

final product, 5-Methoxy-2-(piperidin-2-YL)pyridine. Further purification may be

achieved by column chromatography or distillation under reduced pressure.

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

the synthesized 5-Methoxy-2-(piperidin-2-YL)pyridine. A combination of spectroscopic and

chromatographic techniques should be employed.

Primary Characterization

Purity and Separation Structural Confirmation

NMR Spectroscopy
(1H, 13C, COSY, HSQC)

HPLC
(Purity Assessment) Infrared Spectroscopy

Mass Spectrometry
(EI, ESI)

Chiral HPLC
(Enantiomeric Purity)

Click to download full resolution via product page

Caption: Analytical Workflow for 5-Methoxy-2-(piperidin-2-YL)pyridine.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Rationale: NMR spectroscopy is the most powerful tool for the structural elucidation of

organic molecules. 1H and 13C NMR will confirm the presence of all protons and carbons in

their expected chemical environments. 2D NMR techniques like COSY and HSQC will

establish connectivity.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃):

Pyridine Ring Protons: Three signals in the aromatic region (δ 6.5-8.5 ppm). The proton at

C6 will likely be a doublet, the proton at C4 a doublet of doublets, and the proton at C3 a

doublet.

Methoxy Group: A singlet around δ 3.8-4.0 ppm.

Piperidine Ring Protons: A complex series of multiplets in the aliphatic region (δ 1.5-3.5

ppm). The proton at the chiral center (C2) will be a multiplet coupled to the adjacent

methylene protons.

NH Proton: A broad singlet, the chemical shift of which will be concentration-dependent.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃):

Pyridine Ring Carbons: Five signals in the aromatic region (δ 100-165 ppm).

Methoxy Carbon: A signal around δ 55-60 ppm.

Piperidine Ring Carbons: Five signals in the aliphatic region (δ 20-60 ppm).

Experimental Protocol:

Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of deuterated

chloroform (CDCl₃) or another suitable deuterated solvent.

Acquire ¹H, ¹³C, COSY, and HSQC spectra on a 400 MHz or higher field NMR

spectrometer.

Mass Spectrometry (MS)
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Rationale: Mass spectrometry provides information about the molecular weight and

fragmentation pattern of the molecule, which helps to confirm its identity. Both Electron

Ionization (EI) and Electrospray Ionization (ESI) are valuable techniques.

Expected Fragmentation Pattern (EI-MS):

Molecular Ion (M⁺): A peak at m/z 192.

Alpha-Cleavage: Loss of a hydrogen radical from the carbon adjacent to the piperidine

nitrogen.

Ring Fission: Cleavage of the piperidine ring.

Loss of Methoxy Group: A fragment corresponding to the loss of a methoxy radical

(•OCH₃).

Experimental Protocol (GC-MS):

Dissolve the sample in a volatile organic solvent (e.g., methanol or ethyl acetate).

Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g., a

non-polar column).

Use a temperature gradient to ensure separation from any impurities.

Acquire the mass spectrum in EI mode.

Experimental Protocol (LC-MS):

Dissolve the sample in a suitable mobile phase, such as a mixture of acetonitrile and

water with a small amount of formic acid to aid ionization.

Inject the sample into an LC-MS system with a C18 reverse-phase column.

Use ESI in positive ion mode to detect the protonated molecule [M+H]⁺ at m/z 193.

High-Performance Liquid Chromatography (HPLC)
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Rationale: HPLC is the standard method for determining the purity of a compound. For a

basic compound like 5-Methoxy-2-(piperidin-2-YL)pyridine, a reverse-phase method is

appropriate.[7][8]

Experimental Protocol (Purity Analysis):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid.

Mobile Phase B: Acetonitrile with 0.1% TFA or formic acid.

Gradient: A suitable gradient from a low to a high percentage of Mobile Phase B over 10-

20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength where the pyridine chromophore absorbs (e.g.,

254 nm or 270 nm).

Purity Calculation: The purity is determined by the area percentage of the main peak.

Conclusion
This technical guide provides a detailed framework for the synthesis and characterization of 5-
Methoxy-2-(piperidin-2-YL)pyridine. While a lack of extensive published experimental data

necessitates the use of proposed methodologies and predicted properties, the information

presented herein is grounded in established principles of organic chemistry and analytical

science. The proposed synthetic route is logical and utilizes common laboratory

transformations. The outlined analytical protocols provide a robust strategy for confirming the

structure and purity of the target compound. This guide is intended to be a valuable resource

for researchers, enabling them to confidently approach the synthesis and study of this and

related molecules in their drug discovery and development endeavors.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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